Cas no 833445-51-5 (3-(4-benzylpiperazin-1-yl)-1-[3-(trifluoromethyl)phenyl]pyrrolidine-2,5-dione)

• Product Name: 3-(4-benzylpiperazin-1-yl)-1-[3-(trifluoromethyl)phenyl]pyrrolidine-2,5-dione
• CAS No: 833445-51-5
• MF: C₂₂H₂₂F₃N₃O₂
• MW: 417.424195766449
• CID: 5420010
• Update Time: 2025-05-21

3-(4-benzylpiperazin-1-yl)-1-[3-(trifluoromethyl)phenyl]pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-benzylpiperazin-1-yl)-1-[3-(trifluoromethyl)phenyl]pyrrolidine-2,5-dione

• Inchi： 1S/C22H22F3N3O2/c23-22(24,25)17-7-4-8-18(13-17)28-20(29)14-19(21(28)30)27-11-9-26(10-12-27)15-16-5-2-1-3-6-16/h1-8,13,19H,9-12,14-15H2
• InChI Key： VAIQUKRVLODDEG-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(C(F)(F)F)=C2)C(=O)CC(N2CCN(CC3=CC=CC=C3)CC2)C1=O

Additional information on 3-(4-benzylpiperazin-1-yl)-1-[3-(trifluoromethyl)phenyl]pyrrolidine-2,5-dione

Compound CAS No: 833445-51-5 - 3-(4-Benzylpiperazin-1-yl)-1-[3-(Trifluoromethyl)phenyl]pyrrolidine-2,5-dione

3-(4-Benzylpiperazin-1-yl)-1-[3-(Trifluoromethyl)phenyl]pyrrolidine-2,5-dione, commonly referred to by its CAS number 833445-51-5, is a complex organic compound with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of pyrrolidine diones, which are known for their versatile applications in drug design due to their ability to form hydrogen bonds and their compatibility with various functional groups.

The molecular structure of this compound is characterized by a pyrrolidine ring system fused with two ketone groups at positions 2 and 5. The substituents on the pyrrolidine ring include a piperazine group at position 1 and a benzyl group attached to the piperazine nitrogen. Additionally, the compound features a trifluoromethyl-substituted phenyl group at position 3 of the pyrrolidine ring. This unique combination of functional groups makes the compound highly versatile in terms of its chemical reactivity and biological activity.

Recent studies have highlighted the potential of pyrrolidine diones as scaffolds for developing novel therapeutic agents. For instance, researchers have explored the use of this compound in the development of kinase inhibitors, which are critical in targeting various diseases such as cancer and inflammatory disorders. The trifluoromethyl group in the structure contributes to the compound's lipophilicity, enhancing its ability to cross cellular membranes and interact with target proteins.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, cyclization, and oxidation reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving yield and purity while reducing production costs. These optimizations are crucial for scaling up production if the compound is to be used in clinical trials or commercial applications.

In terms of pharmacological properties, 3-(4-Benzylpiperazin-1-yl)-1-[3-(Trifluoromethyl)phenyl]pyrrolidine-2,5-dione has shown promising activity in preclinical studies targeting protein kinases such as Aurora kinases and CDKs (Cyclin-dependent kinases). These kinases are implicated in various pathological conditions, including cancer cell proliferation and metastasis. The compound's ability to inhibit these enzymes suggests its potential as a lead molecule for anti-cancer drug development.

Moreover, recent research has focused on modifying the substituents on the piperazine ring to enhance selectivity and reduce off-target effects. For example, substituting the benzyl group with other aromatic or aliphatic groups has been explored to improve bioavailability and pharmacokinetic properties. These modifications are essential for translating laboratory findings into clinically relevant treatments.

The trifluoromethyl phenyl group in the structure also plays a critical role in modulating the compound's pharmacokinetics. Fluorinated compounds are often favored in drug design due to their improved stability against metabolic degradation and enhanced bioavailability. This feature makes CAS No: 833445-51-5 a valuable candidate for further exploration in drug discovery programs.

In conclusion, 3-(4-Benzylpiperazin-1-yl)-1-[3-(Trifluoromethyl)phenyl]pyrrolidine-2,5-dione, identified by its CAS number 833445-51-5, represents a significant advancement in medicinal chemistry. Its unique structure, combined with recent research findings, positions it as a promising lead compound for developing innovative therapeutic agents targeting key disease pathways.